molecular formula C10H7F3N2O2S B8378622 [3-(4-Trifluoromethoxyphenyl)[1,2,4]thiadiazol-5-yl]methanol

[3-(4-Trifluoromethoxyphenyl)[1,2,4]thiadiazol-5-yl]methanol

Cat. No.: B8378622
M. Wt: 276.24 g/mol
InChI Key: FBZLKIFUWJKQAD-UHFFFAOYSA-N
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Description

[3-(4-Trifluoromethoxyphenyl)[1,2,4]thiadiazol-5-yl]methanol is a useful research compound. Its molecular formula is C10H7F3N2O2S and its molecular weight is 276.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7F3N2O2S

Molecular Weight

276.24 g/mol

IUPAC Name

[3-[4-(trifluoromethoxy)phenyl]-1,2,4-thiadiazol-5-yl]methanol

InChI

InChI=1S/C10H7F3N2O2S/c11-10(12,13)17-7-3-1-6(2-4-7)9-14-8(5-16)18-15-9/h1-4,16H,5H2

InChI Key

FBZLKIFUWJKQAD-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=NSC(=N2)CO)OC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-(4-trifluoromethoxyphenyl)-[1,2,4]thiadiazole-5-carboxylic acid ethyl ester (0.11 g, 0.35 mmol) in MeOH (10 ml) was added sodium borohydride (0.022 g, 0.59 mmol) portion wise. The resulting reaction mixture was stirred at room temperature for 2 h. After the completion of the reaction (TLC monitoring), the reaction mass was cooled to 0° C., quenched it with 2 ml of water and concentrated under vacuum. Added water (50 ml) and extracted with ethyl acetate (3×50 ml). The combined organic layer was dried over Na2SO4, filtered and concentrated under vacuum to get the product (0.10 g) that was carried forward to the next step without further purification.
Name
3-(4-trifluoromethoxyphenyl)-[1,2,4]thiadiazole-5-carboxylic acid ethyl ester
Quantity
0.11 g
Type
reactant
Reaction Step One
Quantity
0.022 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

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